3-amino-N-(2,3-dihydro-1H-inden-1-yl)pyrazine-2-carboxamide

• IUPAC Name: 3-amino-N-(2,3-dihydro-1H-inden-1-yl)pyrazine-2-carboxamide
• InChI: InChI=1S/C14H14N4O/c15-13-12(16-7-8-17-13)14(19)18-11-6-5-9-3-1-2-4-10(9)11/h1-4,7-8,11H,5-6H2,(H2,15,17)(H,18,19)
• InChI Key: BXSLDEWKDBMHMR-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=CC=CC=C2C1NC(=O)C3=NC=CN=C3N
• Molecular Formula: C14H14N4O
• Molecular Weight: 254.29 g/mol

Description

3-amino-N-(2,3-dihydro-1H-inden-1-yl)pyrazine-2-carboxamide is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound is a pyrazine derivative that has been found to possess unique biochemical and physiological properties, making it an ideal candidate for use in various research studies.

Mechanism of Action

The mechanism of action of 3-amino-N-(2,3-dihydro-1H-inden-1-yl)pyrazine-2-carboxamide is not fully understood. However, it is believed to act as a modulator of certain neurotransmitters in the brain, including dopamine and serotonin. This may explain its potential applications in the treatment of various neurological disorders.
Biochemical and Physiological Effects:
Studies have shown that 3-amino-N-(2,3-dihydro-1H-inden-1-yl)pyrazine-2-carboxamide has a number of biochemical and physiological effects. These include the modulation of neurotransmitters in the brain, as well as the regulation of certain enzymes and proteins in the body.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-amino-N-(2,3-dihydro-1H-inden-1-yl)pyrazine-2-carboxamide in lab experiments is its unique biochemical and physiological properties. This makes it an ideal candidate for use in various research studies. However, there are also some limitations to its use, including its potential toxicity and the need for careful handling and storage.

Future Directions

There are many potential future directions for research involving 3-amino-N-(2,3-dihydro-1H-inden-1-yl)pyrazine-2-carboxamide. Some of these include:
1. Further studies into the mechanism of action of this compound, in order to better understand its potential applications in the treatment of various neurological disorders.
2. Investigation of the potential use of this compound in the development of new drugs and therapies for various diseases.
3. Exploration of the potential use of this compound in the field of neuroscience, including studies into its effects on brain function and behavior.
4. Investigation of the potential use of this compound in the development of new diagnostic tools and techniques for various diseases.
5. Further studies into the safety and toxicity of this compound, in order to better understand its potential risks and limitations.

Synthesis Methods

The synthesis of 3-amino-N-(2,3-dihydro-1H-inden-1-yl)pyrazine-2-carboxamide involves the reaction of 2,3-dihydro-1H-inden-1-amine with 2-carboxypyrazine-1,4-dione. The reaction is carried out in the presence of a suitable solvent and a catalyst, resulting in the formation of the desired compound.

Scientific Research Applications

3-amino-N-(2,3-dihydro-1H-inden-1-yl)pyrazine-2-carboxamide has been extensively studied for its potential applications in scientific research. This compound has been found to possess unique biochemical and physiological properties, making it an ideal candidate for use in various research studies.